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The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a
vast array of natural products, pharmaceuticals, and bioactive molecules.[1][2] Its unique
electronic properties and ability to participate in various biological interactions have led to the
development of drugs for a wide range of therapeutic areas, including oncology, neurology, and
infectious diseases.[1][2][3] The strategic functionalization of the indole ring is a key aspect of
drug design, allowing for the fine-tuning of a compound's pharmacological profile.

Substitution at the C5 position of the benzene portion of the indole ring is of particular interest.
This position is electronically distinct and provides a vector for modifying lipophilicity, metabolic
stability, and receptor binding interactions without sterically encumbering the more reactive
pyrrole ring. The introduction of a long-chain alkyl group, such as an octyl chain, at the C5
position dramatically increases the molecule's lipophilicity. This guide provides a
comprehensive overview of the chemical properties of 5-octyl-1H-indole, offering insights into
its synthesis, reactivity, and characterization, which are critical for its application in modern drug
discovery.

Molecular Structure and Physicochemical
Properties
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The introduction of an octyl group at the C5 position significantly influences the physical
properties of the indole scaffold, primarily by increasing its molecular weight and lipophilicity.
These properties are crucial for predicting the compound's behavior in biological systems,
including membrane permeability and protein binding.

Property Value Source
Molecular Formula CieH23N Calculated
Molecular Weight 229.36 g/mol Calculated

Expected to be a colorless to
Appearance pale yellow oil or low-melting Inferred from indole[4]

solid at room temperature.

Expected to be soluble in
- common organic solvents like _
Solubility Inferred from indole[4]
ethanol, ether, and chloroform;

insoluble in water.

Predicted LogP ~5.8 Based on similar structures[5]

Synthesis of 5-Octyl-1H-indole: A Strategic
Approach

While multiple named reactions can be employed for indole synthesis, the Fischer indole
synthesis is a robust and widely used method for preparing indoles from (4-
octylphenyl)hydrazine and a suitable carbonyl compound. The causality behind this choice lies
in the commercial availability of the starting materials and the reaction's tolerance for a variety
of functional groups.

A plausible and efficient synthetic pathway initiates with the Friedel-Crafts acylation of benzene
with octanoyl chloride to yield octanophenone. This is followed by a Wolff-Kishner reduction to
form octylbenzene. Nitration and subsequent reduction afford 4-octylaniline, which is then
converted to the corresponding hydrazine. The final cyclization step with a pyruvate derivative,
followed by hydrolysis and decarboxylation, yields the target 5-octyl-1H-indole.
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/Synthesis of 5-Octy1-1H-indole\
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Caption: Proposed synthetic workflow for 5-octyl-1H-indole via Fischer Indole Synthesis.
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Experimental Protocol: Fischer Indole Synthesis

This protocol is a representative, self-validating system. Each step includes purification and
characterization to ensure the integrity of the intermediate before proceeding, which is a
cornerstone of trustworthy synthetic chemistry.

e Synthesis of (4-Octylphenyl)hydrazine (F):

o To a solution of 4-octylaniline (E) in concentrated HCI, add a solution of NaNO2 dropwise
at 0°C.

o Stir the resulting diazonium salt solution for 30 minutes.
o Add a solution of SnClz in concentrated HCI dropwise at 0°C.
o Stir for 3 hours, allowing the reaction to warm to room temperature.

o Collect the precipitate by filtration, wash with water, and dry to yield the hydrazine
hydrochloride salt.

o Neutralize with a base (e.g., NaOH) and extract with ether to obtain the free hydrazine (F).
Validate structure using *H NMR.

o Synthesis of 5-Octyl-1H-indole (H):

o Combine (4-octylphenyl)hydrazine (F) and ethyl pyruvate in ethanol with a catalytic
amount of sulfuric acid.

o Heat the mixture at reflux and monitor the reaction by TLC until the starting material is
consumed.

o Cool the reaction mixture and remove the solvent under reduced pressure.
o The resulting crude indole ester (G) is then subjected to hydrolysis with aqueous NaOH.

o Acidify the mixture and heat to induce decarboxylation.
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o Extract the final product (H) with ethyl acetate, wash with brine, and dry over anhydrous
NazS0a4.[6]

o Purify by silica gel column chromatography to afford pure 5-octyl-1H-indole.

Spectroscopic Characterization

The structural elucidation of 5-octyl-1H-indole relies on a combination of spectroscopic
techniques. The data presented below are predicted based on established values for the indole
scaffold and the known effects of alkyl substituents.[7]

Spectroscopy Expected Observations

1H NMR * Indole NH: Broad singlet, ~8.0-8.2 ppm.

Aromatic Protons: Signals between ~7.0-7.6 ppm. The H4 proton will likely be a singlet or
narrow doublet around 7.5 ppm. H6 and H7 will be doublets.

e Pyrrole Protons: Signals at ~6.5 ppm (H3) and ~7.2 ppm (H2).

e Octyl Chain: Atriplet for the benzylic CH2 around 2.6 ppm, a complex multiplet for the
internal (CHz)s between 1.2-1.6 ppm, and a triplet for the terminal CHs around 0.9 ppm. | |
13C NMR | * Indole Carbons: Aromatic carbons in the range of ~110-140 ppm. C3 is expected
around 102 ppm, and C2 around 124 ppm.

e Octyl Chain: Aliphatic carbons in the range of ~14-36 ppm. | | IR Spectroscopy | * N-H
Stretch: A sharp peak around 3400 cm™1.

e C-H Stretch (Aromatic): Peaks just above 3000 cm~1.
o C-H Stretch (Aliphatic): Strong peaks just below 3000 cm~1.

e C=C Stretch (Aromatic): Peaks in the 1450-1600 cm~* region. | | Mass Spectrometry
(HRMS) | * [M+H]*: Calculated for CieH24N*: 230.1903. The experimentally determined
value should be in close agreement. |

Chemical Reactivity
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The chemical behavior of 5-octyl-1H-indole is governed by the electron-rich nature of the
indole ring, further enhanced by the electron-donating nature of the C5-octyl group.

f Reactivity of 5-Octyl-1H-indole
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Caption: Key reaction pathways for the 5-octyl-1H-indole scaffold.

» Electrophilic Aromatic Substitution: The indole nucleus is highly susceptible to electrophilic
attack. The position of highest electron density is C3, making it the primary site for reactions
like the Vilsmeier-Haack formylation, Mannich reaction, and Friedel-Crafts acylation. The C5-
octyl group, being an electron-donating group, further activates the ring towards these
substitutions compared to unsubstituted indole.

» N-H Reactivity: The nitrogen atom of the indole ring is weakly acidic and can be
deprotonated by a suitable base. The resulting indolyl anion is a potent nucleophile, readily
undergoing N-alkylation or N-acylation.[8] This provides a convenient handle for further
structural modification. The choice of base is critical; strong bases like NaH or K2COs are
commonly employed.[8][9]

» Metalation: Treatment with strong organolithium bases (e.g., n-BulLi) typically results in
deprotonation at the N1 position. A second equivalent of the base can lead to lithiation at the
C2 position, creating a dianion that can be trapped with various electrophiles.
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Applications in Drug Development and Medicinal
Chemistry

The indole scaffold is a "privileged structure™ in medicinal chemistry, and its derivatives have
shown a remarkable breadth of biological activities.[1][8][10] The introduction of a C5-octyl
group primarily serves to increase lipophilicity, which can enhance a molecule's ability to cross
cell membranes and interact with hydrophobic pockets in target proteins.

e Anticancer Agents: Many indole derivatives exhibit potent anticancer activity by targeting
various enzymes and receptors involved in cancer cell proliferation.[10] The increased
lipophilicity of 5-octyl-1H-indole could be leveraged to improve the cell permeability and
efficacy of novel anticancer compounds.

» Antimicrobial and Antifungal Agents: Substituted indoles have been identified as promising
leads for new antimicrobial and antifungal drugs.[8][9] The hydrophobic octyl chain could
enhance interactions with microbial cell membranes, potentially leading to improved activity.

» Neurological Applications: The indole core is central to the structure of neurotransmitters like
serotonin. Consequently, indole derivatives are frequently explored as ligands for various
serotonin receptors (e.g., 5-HTe, 5-HT7), with applications in treating depression, anxiety,
and other CNS disorders.[9] The lipophilicity imparted by the octyl group is often beneficial
for brain penetration.

Conclusion

5-Octyl-1H-indole is a valuable chemical entity that combines the rich chemical reactivity and
biological relevance of the indole scaffold with the lipophilic properties conferred by a long alkyl
chain. Understanding its synthesis, characterization, and reactivity is fundamental for its
effective utilization in research and development. This guide provides the foundational
knowledge and practical insights necessary for scientists to explore the potential of this and
related C5-alkylated indoles in the pursuit of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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